![molecular formula C13H24N2O2 B6216091 2-(diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide CAS No. 2742657-65-2](/img/no-structure.png)
2-(diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide
Overview
Description
2-(Diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide, also known as DEAM, is a synthetic compound that has been studied for its potential scientific applications. DEAM is a member of the amide family and is composed of two nitrogen-containing rings, two methyl groups, and an amide group. DEAM has been studied for its ability to act as a catalyst in a variety of reactions, as well as its potential to be used in drug delivery systems.
Mechanism of Action
The mechanism of action of 2-(diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide is not yet fully understood. However, it is believed that 2-(diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide acts as a catalyst by increasing the rate of reaction of the target molecules, as well as stabilizing the reaction products. Additionally, 2-(diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide may act as a proton donor, which can facilitate the formation of new bonds between molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide are not yet fully understood. However, it is believed that 2-(diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide may act as an anti-inflammatory agent, as well as an antioxidant. Additionally, 2-(diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide may have the potential to be used as a drug delivery system, as well as a stabilizing agent in the synthesis of organic molecules.
Advantages and Limitations for Lab Experiments
2-(diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide has several advantages for use in laboratory experiments. 2-(diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide is relatively easy to synthesize, and it is relatively stable in a variety of conditions. Additionally, 2-(diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide is relatively non-toxic and has a low reactivity. However, 2-(diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide has several limitations for use in laboratory experiments. 2-(diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide is not very soluble in water, and it has a low solubility in organic solvents. Additionally, 2-(diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide is not very stable in the presence of light or heat, and it can be easily oxidized.
Future Directions
The potential applications of 2-(diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide are still being explored. In the future, 2-(diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide may be used to develop more efficient catalysts for the synthesis of organic molecules, as well as to develop more effective drug delivery systems. Additionally, 2-(diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide may be used to develop more effective anti-inflammatory and antioxidant agents. Additionally, 2-(diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide may be used to develop more efficient catalysts for the synthesis of polymers, as well as to develop more efficient catalysts for the synthesis of peptides. Finally, 2-(diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide may be used to develop more effective stabilizing agents for the synthesis of organic molecules.
Synthesis Methods
2-(diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide can be synthesized through a variety of methods, including the synthesis of the amide group from an amine and an acid chloride, as well as the synthesis of the amide group from a dicarboxylic acid and an amine. The most common method for the synthesis of 2-(diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide involves the reaction of diethylamine and 1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl chloride in the presence of a base, such as sodium hydroxide. This reaction produces 2-(diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide in a high yield, with a purity of approximately 90%.
Scientific Research Applications
2-(diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide has been studied extensively for its potential applications in scientific research. In particular, 2-(diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide has been studied for its ability to act as a catalyst in a variety of reactions, including the synthesis of peptides, the synthesis of polymers, and the synthesis of organic molecules. Additionally, 2-(diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide has been studied for its potential to be used in drug delivery systems and as a stabilizing agent in the synthesis of organic molecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide involves the reaction of diethylamine with 1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-one, followed by the addition of acetic anhydride to form the final product.", "Starting Materials": [ "Diethylamine", "1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-one", "Acetic anhydride", "Sodium acetate", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Diethylamine is added dropwise to a solution of 1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-one in ethanol and water, with stirring at room temperature.", "Step 2: The reaction mixture is heated under reflux for 2 hours, then cooled to room temperature.", "Step 3: Acetic anhydride is added dropwise to the reaction mixture, with stirring at room temperature.", "Step 4: The reaction mixture is heated under reflux for 2 hours, then cooled to room temperature.", "Step 5: Sodium acetate is added to the reaction mixture, followed by the addition of hydrochloric acid to adjust the pH to 4-5.", "Step 6: The mixture is extracted with ethyl acetate, and the organic layer is washed with water and dried over sodium sulfate.", "Step 7: The solvent is removed under reduced pressure, and the residue is purified by column chromatography using a mixture of ethyl acetate and hexane as the eluent.", "Step 8: The final product, 2-(diethylamino)-N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}acetamide, is obtained as a white solid." ] } | |
CAS RN |
2742657-65-2 |
Molecular Formula |
C13H24N2O2 |
Molecular Weight |
240.3 |
Purity |
95 |
Origin of Product |
United States |
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